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Abstract
This technical guide provides a comprehensive analysis of the spectroscopic data for 8-
Methoxy-2-tetralone (CAS: 5309-19-3), a key intermediate in the synthesis of various

pharmaceutical and organic compounds.[1][2] Intended for researchers, scientists, and

professionals in drug development, this document offers an in-depth examination of Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The guide

moves beyond simple data presentation, offering expert interpretation, detailed experimental

protocols, and the scientific rationale behind the analytical methodologies, ensuring both

technical accuracy and practical applicability.

Introduction to 8-Methoxy-2-tetralone
8-Methoxy-2-tetralone is a bicyclic aromatic ketone. Its structure, featuring a tetralone core

with a methoxy group on the aromatic ring, makes it a versatile building block in organic

synthesis.[2] Understanding its precise chemical structure and purity is paramount for its

successful application in multi-step synthetic pathways. Spectroscopic analysis is the

cornerstone of this characterization, providing unambiguous evidence of molecular identity and

integrity. This guide details the fundamental spectroscopic signature of this compound.
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Molecular Structure and Identification
The foundational step in any analysis is confirming the basic properties and structure of the

analyte.

Table 1: Chemical Identity and Properties of 8-Methoxy-2-tetralone

Property Value Source(s)

IUPAC Name
8-methoxy-3,4-dihydro-1H-
naphthalen-2-one

[3]

CAS Number 5309-19-3 [3][4]

Molecular Formula C₁₁H₁₂O₂ [3][4][5]

Molecular Weight 176.21 g/mol [3][4]

Monoisotopic Mass 176.0837 Da [3]

Physical Form White to pale yellow solid [1][5]

| Melting Point | 59-60 °C |[1] |

Molecular Structure Diagram
The connectivity and arrangement of atoms within 8-Methoxy-2-tetralone are visualized

below. This structure is the basis for all subsequent spectroscopic interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic data of 8-Methoxy-2-tetralone (NMR, IR,
MS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1364922#spectroscopic-data-of-8-methoxy-2-
tetralone-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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